N-{5-[2-(1-piperidinyl)ethyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide

• IUPAC Name: N-[5-(2-piperidin-1-ylethyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H26N4OS/c21-15(13-7-3-1-4-8-13)17-16-19-18-14(22-16)9-12-20-10-5-2-6-11-20/h13H,1-12H2,(H,17,19,21)
• InChI Key: YAECGHJYCRULKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=NN=C(S2)CCN3CCCCC3
• Molecular Formula: C16H26N4OS
• Molecular Weight: 322.5 g/mol

Description

N-{5-[2-(1-piperidinyl)ethyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide is a useful research compound. Its molecular formula is C16H26N4OS and its molecular weight is 322.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.18273264 g/mol and the complexity rating of the compound is 356. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Neuroscience Research

• WAY-100635 and its Variants in Neuroscience : WAY-100635, a compound structurally similar to N-{5-[2-(1-piperidinyl)ethyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide, has been studied for its effects on serotonin-containing neurons. It acts as a potent and selective 5-HT1A receptor antagonist. This suggests applications in studying neurotransmitter dynamics and potential therapeutic roles in neuropsychiatric disorders (Craven, Grahame-Smith, & Newberry, 1994).

2. Antimicrobial and Antituberculosis Activity

• Heterocyclic Compounds in Antimicrobial Applications : Compounds containing a 1,3,4-thiadiazole nucleus, similar to the queried compound, have demonstrated antimicrobial, antilipase, and antiurease activities. This highlights their potential in developing new antimicrobial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
• GyrB Inhibitors in Tuberculosis Treatment : Analogues of this compound have been synthesized and evaluated for their inhibitory activity against Mycobacterium tuberculosis GyrB ATPase. Such compounds could be significant in developing new antituberculosis drugs (Jeankumar et al., 2013).

3. Radiopharmaceutical Applications

• Radiopharmaceutical Development : Compounds structurally related to the queried chemical have been utilized in the development of new molecular imaging probes, highlighting their potential in medical imaging and diagnostics (Ma, Kiesewetter, Lang, & Eckelman, 2003).

4. Antileishmanial and Antithrombotic Potential

• Antileishmanial Activity : Piperazinyl-linked derivatives of 1,3,4-thiadiazoles, structurally related to the queried compound, have been synthesized and shown promising antileishmanial activity. This suggests potential applications in treating leishmaniasis (Tahghighi et al., 2011).
• Antithrombotic Activity Studies : Some piperidine-based 1,3,4-thiadiazole derivatives have been studied for their anti-arrhythmic and antithrombotic activities, indicating potential applications in cardiovascular research (Kihara, Koganei, Hirose, Yamamoto, & Yoshimoto, 2001).